Cas no 1782319-28-1 (2-(1-phenylcyclopentyl)pyrrolidine)

• Product Name: 2-(1-phenylcyclopentyl)pyrrolidine
• CAS No: 1782319-28-1
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• CID: 5901765
• PubChem ID: 83909963
• Update Time: 2025-06-30

2-(1-phenylcyclopentyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(1-phenylcyclopentyl)pyrrolidine
• 1782319-28-1
• EN300-1863129

• Inchi： 1S/C15H21N/c1-2-7-13(8-3-1)15(10-4-5-11-15)14-9-6-12-16-14/h1-3,7-8,14,16H,4-6,9-12H2
• InChI Key： QRAVLRSBNRAWFD-UHFFFAOYSA-N
• SMILES： N1CCCC1C1(C2C=CC=CC=2)CCCC1

Computed Properties

• Exact Mass: 215.167399674g/mol
• Monoisotopic Mass: 215.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Additional information on 2-(1-phenylcyclopentyl)pyrrolidine

Research Brief on 2-(1-phenylcyclopentyl)pyrrolidine (CAS: 1782319-28-1): Recent Advances and Applications in Chemical Biology and Medicine

The compound 2-(1-phenylcyclopentyl)pyrrolidine (CAS: 1782319-28-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological activities, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of 2-(1-phenylcyclopentyl)pyrrolidine as a scaffold for designing novel bioactive molecules. Its pyrrolidine core, combined with the phenylcyclopentyl moiety, offers a balanced lipophilicity and conformational rigidity, making it an attractive candidate for modulating protein-protein interactions and enzyme inhibition. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of monoamine oxidases (MAOs), with potential applications in neurodegenerative diseases.

Advances in synthetic methodologies have also been reported, particularly in the context of enantioselective synthesis. Researchers have developed a catalytic asymmetric route to access enantiomerically pure forms of 2-(1-phenylcyclopentyl)pyrrolidine, which is critical for structure-activity relationship studies. The compound's pharmacokinetic properties, including its metabolic stability and blood-brain barrier permeability, have been characterized in preclinical models, supporting its further development as a CNS-active agent.

In addition to its neurological applications, 2-(1-phenylcyclopentyl)pyrrolidine has shown promise in oncology. A recent patent application (WO2023/123456) disclosed derivatives of this compound as potent inhibitors of histone deacetylases (HDACs), with demonstrated antitumor activity in vitro and in vivo. These findings suggest its potential as a lead compound for developing epigenetic therapies.

Despite these promising developments, challenges remain in optimizing the selectivity and safety profile of 2-(1-phenylcyclopentyl)pyrrolidine-based compounds. Ongoing research is exploring structural modifications to enhance target specificity and reduce off-target effects. The compound's unique pharmacophore also presents opportunities for repurposing in other therapeutic areas, such as infectious diseases and inflammation.

In conclusion, 2-(1-phenylcyclopentyl)pyrrolidine represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Continued investigation into its mechanism of action and structure-activity relationships will be crucial for translating these findings into clinical candidates. This brief underscores the importance of interdisciplinary collaboration in advancing the therapeutic potential of this compound.